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Compound of Interest

Compound Name: 1,3-Benzodioxole-4-carbaldehyde

Cat. No.: B1346917 Get Quote

An In-depth Technical Guide to the Physical
Properties of 1,3-Benzodioxole-4-carbaldehyde
This technical guide provides a comprehensive overview of the key physical properties of 1,3-
Benzodioxole-4-carbaldehyde, a significant compound in various research and development

sectors. The information is tailored for researchers, scientists, and professionals in drug

development, presenting quantitative data, detailed experimental protocols, and logical

workflows.

Core Physical Properties
1,3-Benzodioxole-4-carbaldehyde, also known as 2,3-(Methylenedioxy)benzaldehyde, is an

organic compound with the chemical formula C₈H₆O₃. Understanding its physical properties is

fundamental for its application in synthesis, formulation, and quality control.
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Property Value Conditions Source

Melting Point 34-36 °C Not Specified [1]

Boiling Point 80 °C 0.3 mmHg [1]

Solubility

Water
Sparingly soluble

(predicted)

Standard Temperature

and Pressure
[2][3][4]

Organic Solvents

(e.g., ethanol, ether,

chloroform)

Soluble (predicted)
Standard Temperature

and Pressure
[2][3][4]

Note on Solubility: Specific quantitative solubility data for 1,3-Benzodioxole-4-carbaldehyde is

not readily available in the provided search results. The stated solubility is predicted based on

the properties of structurally similar compounds like 1,3-benzodioxole and 1,3-Benzodioxole-5-

carboxaldehyde. The hydrophobic nature of the benzodioxole ring suggests limited solubility in

water, while the overall organic structure indicates good solubility in common organic

solvents[2][3][4].

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

the physical properties of 1,3-Benzodioxole-4-carbaldehyde.

2.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 1,3-Benzodioxole-4-
carbaldehyde is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-

3 mm.
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Apparatus Setup: The capillary tube is attached to a thermometer, with the sample

positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath

(e.g., a Thiele tube with mineral oil or a modern melting point apparatus).

Heating: The heating bath is heated gradually, with a slower rate of temperature increase

(approximately 1-2 °C per minute) as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the melting range[5]. A sharp melting range (typically 0.5-1.0 °C) is

indicative of a pure compound[5].

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A few drops of 1,3-Benzodioxole-4-carbaldehyde are placed in a

small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed

inside the fusion tube with the open end submerged in the liquid.

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling liquid (e.g., mineral oil)[6][7].

Heating: The Thiele tube is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand, and a slow stream of bubbles will emerge from the open end of

the capillary tube.

Observation: Heating is continued until a rapid and continuous stream of bubbles is

observed. The heat source is then removed, and the apparatus is allowed to cool. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point of the sample at the given atmospheric pressure[6][7]. Since the reported boiling

point is at reduced pressure, this experiment would need to be conducted under vacuum to

replicate the cited value.
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2.3. Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative Solubility Testing

Sample Preparation: A small, measured amount of 1,3-Benzodioxole-4-carbaldehyde (e.g.,

25 mg or 0.05 mL) is placed in a small test tube[8].

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, ethanol, or ether)

is added to the test tube in small portions[8].

Mixing: After each addition of the solvent, the test tube is shaken vigorously to facilitate

dissolution[8].

Observation: The substance is classified as "soluble" if it completely dissolves, "partially

soluble" if some of it dissolves, and "insoluble" if no significant dissolution is observed[9]. The

general principle of "like dissolves like" is a useful guide; the polar nature of the aldehyde

group may impart slight water solubility, but the larger non-polar ring system suggests

greater solubility in less polar organic solvents[10].

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

physical properties of 1,3-Benzodioxole-4-carbaldehyde.

Sample Preparation Experiment Results
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Caption: Workflow for Melting Point Determination.
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Sample Preparation Experiment Results
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Caption: Workflow for Micro Boiling Point Determination.
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Caption: Workflow for Qualitative Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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